Cas no 2138542-68-2 (1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine)

• Product Name: 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine
• CAS No: 2138542-68-2
• MF: C₁₅H₂₁N₃O₄S
• MW: 339.409942388535
• CID: 6470224
• PubChem ID: 165501109
• Update Time: 2025-06-08

1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1167612
• 2138542-68-2
• 1-(4-nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine
• 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine

• Inchi： 1S/C15H21N3O4S/c19-18(20)13-5-7-14(8-6-13)23(21,22)17-10-2-3-12(11-17)15-4-1-9-16-15/h5-8,12,15-16H,1-4,9-11H2
• InChI Key： XIPIBAARWCVKDW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC(C1)C1CCCN1)(=O)=O

Computed Properties

• Exact Mass: 339.12527733g/mol
• Monoisotopic Mass: 339.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Additional information on 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine

Introduction to 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine (CAS No. 2138542-68-2)

1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2138542-68-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a nitrobenzenesulfonyl group and a pyrrolidin-2-yl moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a subject of intense study in drug discovery and development.

The structural framework of 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine consists of a piperidine ring substituted at the 3-position with a pyrrolidin-2-yl group, while the 4-position of the benzene ring is functionalized with a nitrobenzenesulfonyl group. This particular arrangement of functional groups contributes to the compound's reactivity and interaction with biological targets, which is a critical factor in its evaluation as a potential lead compound for therapeutic intervention.

In recent years, there has been a growing interest in piperidine-based compounds due to their demonstrated efficacy in modulating various biological pathways. The nitrobenzenesulfonyl group, in particular, has been shown to enhance binding affinity and selectivity when incorporated into drug-like molecules. This feature has made 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine a valuable scaffold for designing novel pharmacological agents.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacokinetic and pharmacodynamic profiles. The pyrrolidin-2-yl substituent in 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine plays a crucial role in stabilizing the compound's three-dimensional conformation, which can influence its solubility, metabolic stability, and overall bioavailability. These factors are essential considerations in the development of new drugs that must meet stringent pharmacological requirements.

One of the most compelling aspects of 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine is its potential application in addressing unmet medical needs. Studies have suggested that this compound may exhibit inhibitory activity against specific enzymes or receptors involved in pathological processes such as inflammation, cancer, and neurodegeneration. The nitrobenzenesulfonyl group is particularly noteworthy for its ability to engage with biological targets through hydrogen bonding and electrostatic interactions, which can enhance binding affinity.

The synthesis of 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling techniques, have been employed to construct the complex molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.

In vitro studies have begun to elucidate the pharmacological profile of 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine, providing insights into its mechanism of action and potential therapeutic utility. Preliminary data indicate that this compound may interact with proteins involved in signal transduction pathways, potentially leading to modulation of cellular processes relevant to disease states. Such interactions are being further investigated to identify specific downstream effects and to assess the compound's suitability for clinical development.

The integration of computational chemistry techniques has also played a significant role in understanding the behavior of 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine. Molecular modeling studies have helped researchers predict binding modes and affinity for various biological targets, thereby guiding experimental design and optimization efforts. These computational approaches complement traditional wet-lab methodologies by providing rapid and cost-effective screening tools for evaluating candidate compounds.

Future directions in the research of 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine include exploring its pharmacokinetic properties through preclinical studies and conducting more extensive molecular dynamics simulations to refine structural predictions. Additionally, efforts are underway to develop derivatives of this compound that may exhibit improved potency, selectivity, or metabolic stability. Such modifications are essential for advancing towards clinical trials and ultimately translating promising preclinical findings into viable therapeutic options.

The broader significance of compounds like 1-(4-Nitrobenzenesulfonyl)-3-(pyrrolidin-2-yl)piperidine lies in their contribution to the ever-evolving landscape of drug discovery. By leveraging structural diversity and functional group interactions, researchers can uncover novel pharmacological entities with tailored properties for addressing complex diseases. The continued exploration of such molecules represents a cornerstone of modern medicinal chemistry and holds promise for delivering innovative treatments to patients worldwide.